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Compound of Interest

Compound Name: 4-Chloro-2-methyl-8-nitroquinoline

Cat. No.: B2799599

Technical Guide: 4-Chloro-2-methyl-8-
nitroquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Chloro-2-methyl-8-
nitroquinoline, a substituted quinoline of interest in medicinal chemistry and synthetic organic
chemistry. Due to the limited availability of data for this specific compound, this guide draws
upon information from closely related analogs to provide insights into its chemical properties,
potential synthetic routes, and expected biological activities. The document summarizes key
physicochemical data, outlines plausible experimental protocols for its synthesis, and discusses
the potential biological relevance, particularly in the context of anticancer research.

Chemical Identity and Properties

4-Chloro-2-methyl-8-nitroquinoline is a heterocyclic aromatic compound. Its core structure is
a quinoline ring, which is a fusion of a benzene ring and a pyridine ring. This core is further
functionalized with a chloro group at the 4-position, a methyl group at the 2-position, and a nitro
group at the 8-position.

Table 1: Physicochemical Properties of 4-Chloro-2-methyl-8-nitroquinoline
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Property Value Source
CAS Number 56983-07-4 [1]
Molecular Formula C10H7CIN202 [1]
Molecular Weight 222.63 g/mol
(Predicted) Pale yellow to
Appearance ] N/A
yellow solid

o (Predicted) Soluble in organic
Solubility ) N/A
solvents like DMSO and DMF

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 4-Chloro-2-methyl-8-
nitroquinoline is not readily available in the published literature, a plausible synthetic route
can be devised based on established quinoline synthesis methodologies and the preparation of
structurally similar compounds. A likely approach would involve a multi-step synthesis starting

from an appropriately substituted aniline.

Proposed Synthetic Pathway

A potential synthetic route could involve the Skraup synthesis or a related cyclization reaction
to form the quinoline core, followed by chlorination and nitration. The order of these
functionalization steps would be critical to achieving the desired substitution pattern.
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Skraup or
Doebner-von Miller Chlorination
2-Methyl-8-nitroaniline Reaction P> 2-Methyl-8-nitroquinolin-4-ol —(H“M)—V 4-Chloro-2-methyl-8-nitroquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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